Cas no 2306246-33-1 ((R)-4,4-Difluorobutan-2-amine hydrochloride)

• Product Name: (R)-4,4-Difluorobutan-2-amine hydrochloride
• CAS No: 2306246-33-1
• MF: C₄H₁₀ClF₂N
• MW: 145.57870721817
• CID: 6794617
• PubChem ID: 170896921
• Update Time: 2025-11-01

(R)-4,4-Difluorobutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4,4-Difluorobutan-2-amine hydrochloride
• 2306246-33-1

• Inchi： 1S/C4H9F2N.ClH/c1-3(7)2-4(5)6;/h3-4H,2,7H2,1H3;1H/t3-;/m1./s1
• InChI Key： BNZHXJRGUXTACS-AENDTGMFSA-N
• SMILES： Cl.FC(C[C@@H](C)N)F

Computed Properties

• Exact Mass: 145.0469833g/mol
• Monoisotopic Mass: 145.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 47
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (R)-4,4-Difluorobutan-2-amine hydrochloride

(R)-4,4-Difluorobutan-2-amine hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 2306246-33-1, specifically (R)-4,4-Difluorobutan-2-amine hydrochloride, represents a fascinating molecule in the realm of chemical biology. This chiral amine derivative has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The presence of two fluorine atoms at the 4-position of the butane backbone, combined with the stereogenic center at the 2-position, imparts distinct electronic and steric properties that make this compound a valuable tool for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in fluorinated amines as key structural motifs in biologically active compounds. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. The specific configuration of (R)-4,4-Difluorobutan-2-amine hydrochloride makes it an attractive candidate for further investigation in medicinal chemistry. Its ability to serve as a building block for more complex molecules has been leveraged in the design of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its utility in asymmetric synthesis. The (R)-configuration at the stereogenic center ensures that any derivatives synthesized from it will retain this specific spatial arrangement, which is often critical for biological activity. Researchers have utilized (R)-4,4-Difluorobutan-2-amine hydrochloride as a precursor in the synthesis of peptidomimetics and other bioactive peptides. These peptidomimetics mimic the structure and function of natural peptides but with improved stability and efficacy. The fluorine atoms further enhance the properties of these synthetic peptides, making them more resistant to degradation by enzymes.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their ability to modulate drug-receptor interactions. For instance, studies have demonstrated that fluorine substitution can alter the electronic properties of a molecule, leading to increased binding affinity to target proteins. This principle has been applied to develop fluorinated analogs of existing drugs, improving their pharmacokinetic profiles. (R)-4,4-Difluorobutan-2-amine hydrochloride serves as a versatile intermediate in such modifications, allowing chemists to explore new chemical spaces for drug discovery.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated amines in drug design. Molecular modeling studies have shown that the presence of fluorine atoms can influence both the shape and electronic distribution of a molecule, thereby affecting its interactions with biological targets. These insights have been used to predict the binding affinity and selectivity of new compounds derived from (R)-4,4-Difluorobutan-2-amine hydrochloride. Such predictions are crucial for optimizing drug candidates before they enter clinical trials.

In addition to its applications in drug development, (R)-4,4-Difluorobutan-2-amine hydrochloride has found utility in materials science. Fluorinated compounds are known for their unique properties such as low surface energy and high chemical resistance, making them suitable for various industrial applications. Researchers have explored its use in developing advanced polymers and coatings that exhibit enhanced durability and chemical stability. These materials are particularly valuable in environments where traditional polymers would degrade rapidly.

The synthesis of (R)-4,4-Difluorobutan-2-amine hydrochloride itself is an intriguing challenge that has driven innovation in synthetic methodologies. The introduction of two fluorine atoms while maintaining chirality requires precise control over reaction conditions. Recent reports have described novel catalytic systems that facilitate the selective fluorination of organic molecules without compromising stereochemical integrity. These advances have not only improved the yield and purity of (R)-4,4-Difluorobutan-2-amine hydrochloride but also provided new tools for synthesizing other fluorinated derivatives.

The impact of this compound extends beyond academic research; it has practical implications for industrial applications as well. For instance, its use as an intermediate in fine chemical synthesis has enabled the production of high-value specialty chemicals used in agrochemicals and personal care products. The unique properties conferred by its fluorine substituents make it an ideal candidate for developing next-generation materials with tailored functionalities.

In conclusion, (R)-4,4-Difluorobutan-2-amine hydrochloride (CAS no: 2306246-33-1) is a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its role as a building block for biologically active molecules underscores its importance in pharmaceutical research, while its applications in materials science highlight its versatility outside traditional biomedical contexts. As synthetic methodologies continue to evolve, it is likely that this compound will remain at the forefront of innovation, driving advancements that benefit both science and industry.